Cas no 5154-59-6 (ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate)
5154-59-6 structure
Product Name:ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate
CAS No:5154-59-6
MF:C16H16N2O4
MW:300.309244155884
CID:1571792
PubChem ID:2792227
Update Time:2025-04-21
ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate
- 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-, ethyl ester
- STK834907
- WAY-297847
- AKOS000658711
- DTXSID10383134
- SR-01000439390-1
- MFCD00551362
- Oprea1_599118
- AKOS016043083
- ChemDiv1_004439
- HMS599J17
- 5-ethoxycarbonyl-2-amino-4-(4-hydroxyphenyl)-3-cyano-6-methyl-4h-pyran
- SR-01000439390
- Oprea1_526144
- 5154-59-6
- AB00074612-01
-
- Inchi: 1S/C16H16N2O4/c1-3-21-16(20)13-9(2)22-15(18)12(8-17)14(13)10-4-6-11(19)7-5-10/h4-7,14,19H,3,18H2,1-2H3
- InChI Key: NMAFIHJVWYYFSX-UHFFFAOYSA-N
- SMILES: O1C(=C(C#N)C(C2C=CC(=CC=2)O)C(C(=O)OCC)=C1C)N
Computed Properties
- Exact Mass: 300.11108
- Monoisotopic Mass: 300.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 106Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 553.5°C at 760 mmHg
- Flash Point: 288.6°C
- Refractive Index: 1.613
- PSA: 105.57
ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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